Cas no 2680709-61-7 (2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid)

• Product Name: 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid
• CAS No: 2680709-61-7
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 5648061
• PubChem ID: 138088252
• Update Time: 2025-05-21

2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[N-(4-nitrophenyl)acetamido]propanoic acid
• 2680709-61-7
• ADAL1026609
• EN300-28282288
• 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid

• Inchi： 1S/C12H14N2O5/c1-8(15)13(12(2,3)11(16)17)9-4-6-10(7-5-9)14(18)19/h4-7H,1-3H3,(H,16,17)
• InChI Key： SROSPWCCQNJJNP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N(C(C)=O)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Additional information on 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid

Compound CAS No. 2680709-61-7: 2-Methyl-2-N-(4-Nitrophenyl)Acetamidopropanoic Acid

The compound with CAS No. 2680709-61-7, commonly referred to as 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and recent advancements in its applications.

2-Methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid is a derivative of propanoic acid, featuring a methyl group and an N-(4-nitrophenyl)acetamide substituent. The presence of the nitro group on the phenyl ring introduces significant electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid typically involves multi-step reactions, including nucleophilic acyl substitution and condensation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the compound. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduced reaction time while maintaining high product quality.

Physical properties of 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid include a melting point of approximately 155°C and a solubility profile that makes it suitable for various solvent systems. Its molecular weight is around 313 g/mol, with a molecular formula of C13H15NO5. These properties are crucial for its application in pharmaceutical formulations, where solubility and stability are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid with greater accuracy. Molecular docking studies have revealed potential interactions with key therapeutic targets, such as cyclooxygenase enzymes and histone deacetylases (HDACs). These findings underscore its potential as a lead compound in drug discovery programs targeting inflammatory diseases and cancer.

In addition to its pharmaceutical applications, 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid has shown promise in material science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymeric materials with tailored mechanical properties. A study published in *Polymer Chemistry* demonstrated that incorporating this compound into polyurethane matrices significantly improved their tensile strength and thermal stability.

The environmental impact of 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid has also been a topic of recent research. Biodegradation studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its ecological footprint. This is particularly important for industries seeking sustainable alternatives for chemical intermediates.

In conclusion, CAS No. 2680709-61-7, or 2-methyl-2-N-(4-nitrophenyl)acetamidopropanoic acid, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals and materials science.